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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773 Get Quote

Essential Safety and Handling Guide for 3-
Methylisoquinoline
This guide provides immediate, essential safety protocols and logistical information for handling

3-Methylisoquinoline in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Methylisoquinoline is presented below.
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Property Value Source(s)

Molecular Formula C₁₀H₉N [1][2][3]

Molecular Weight 143.19 g/mol [1][3][4]

Appearance
Colorless to slight yellowish

liquid or solid
[5]

Melting Point 62-65 °C [3][4][6]

Boiling Point 251 °C [3][4][6]

Vapor Pressure 0.00952 mmHg [1]

Solubility

Sparingly soluble in water;

readily soluble in organic

solvents such as ethanol,

acetone, and chloroform.

[5]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methylisoquinoline is classified as an irritant that can cause skin and serious eye irritation,

and may lead to respiratory irritation.[1][2][4] Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale and Source(s)

Respiratory Protection

- Nuisance Exposure: NIOSH-

approved N95 (US) or P1 (EU

EN 143) dust mask. - Higher-

Level Protection/Spills:

NIOSH-approved OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

respirator cartridges. A full-face

supplied air respirator may be

necessary if it is the sole

means of protection.

To prevent respiratory tract

irritation from dust or vapors.[2]

[4][7][8]

Eye and Face Protection

- Chemical safety goggles or a

full-face shield (minimum 8-

inch).

To protect against splashes

and dust, preventing serious

eye irritation.[4][7][9]

Hand Protection

- Chemical-resistant gloves

(e.g., nitrile, neoprene)

compliant with EN 374 and

Regulation (EU) 2016/425.

To prevent skin contact and

irritation.[2][7] Gloves should

be inspected before use and

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated or damaged.[2]

[7][8]

Body Protection

- Laboratory coat. - For larger

quantities or splash risk, a

chemical-resistant apron or

coveralls should be worn.

To protect skin and personal

clothing from contamination.

[10][11][12]

Operational and Disposal Plans: A Step-by-Step
Guide
A systematic approach to handling and disposal is critical for safety and environmental

protection.
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Preparation Phase

Handling Phase

Storage Waste Disposal Phase

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Engineering Controls are Active
(Fume Hood, Ventilation)

Handle in a Fume Hood

Begin Work

Avoid Dust and Aerosol Formation

Avoid Contact with Skin and Eyes

Practice Good Personal Hygiene
(Wash hands, no eating/drinking)

Store in a Tightly Closed Container

After Use

Segregate 3-Methylisoquinoline Waste

Generate Waste

Keep in a Cool, Dry, Well-Ventilated Area

Store Locked Up

Use a Labeled, Sealed Hazardous Waste Container

Consult Licensed Disposal Company

Follow Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methylisoquinoline.
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Experimental Protocols: Handling and First Aid
Engineering Controls:

Always handle 3-Methylisoquinoline in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

Personal Hygiene:

Wash hands, forearms, and face thoroughly with soap and water after handling and before

breaks or leaving the laboratory.[2][11]

Do not eat, drink, or smoke in areas where 3-Methylisoquinoline is handled or stored.[11]

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[2][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water. If irritation persists, consult a physician.[2][13]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention from an ophthalmologist.[2][14]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][13]

Spill and Disposal Procedures
Accidental Release Measures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][11]
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Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.[11]

Contain: Wearing the appropriate PPE, prevent further spread of the material. Do not allow

the chemical to enter drains or waterways.[2][7]

Clean-up (Solid): Carefully sweep or shovel the spilled solid into a suitable, labeled container

for hazardous waste disposal. Avoid creating dust.[2][9]

Clean-up (Liquid): Absorb the spill with an inert, non-combustible material (e.g., sand,

vermiculite) and place it into a labeled hazardous waste container.[11]

Waste Disposal Plan:

All waste containing 3-Methylisoquinoline must be treated as hazardous waste.

Collect waste in dedicated, clearly labeled, and tightly sealed containers.[12]

Disposal must be conducted through a licensed and approved waste disposal company.[2]

A common disposal method involves dissolving the material in a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Always adhere to your institution's Environmental Health and Safety (EHS) protocols and

comply with all local, regional, and national hazardous waste regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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